Cas no 1202577-93-2 (3-[3-Fluoro-2-(trifluoromethyl)phenyl]propanoic acid)

• Product Name: 3-[3-Fluoro-2-(trifluoromethyl)phenyl]propanoic acid
• CAS No: 1202577-93-2
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• CID: 4984590
• Update Time: 2025-06-08

3-[3-Fluoro-2-(trifluoromethyl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-fluoro-2-(trifluoromethyl)phenyl]propanoic acid
• 3-(3'-Fluoro-2'-(trifluoromethyl)phenyl)propionic acid
• 3-[3-Fluoro-2-(trifluoromethyl)phenyl]propanoic acid

• Inchi： 1S/C10H8F4O2/c11-7-3-1-2-6(4-5-8(15)16)9(7)10(12,13)14/h1-3H,4-5H2,(H,15,16)
• InChI Key： UMRWCKOOTPGFCB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(F)(F)F)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Additional information on 3-[3-Fluoro-2-(trifluoromethyl)phenyl]propanoic acid

3-[3-Fluoro-2-(trifluoromethyl)phenyl]propanoic Acid (CAS No. 1202577-93-2): An Overview of Its Structure, Properties, and Applications

3-[3-Fluoro-2-(trifluoromethyl)phenyl]propanoic acid (CAS No. 1202577-93-2) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its fluorinated aromatic ring and a carboxylic acid group, making it an intriguing candidate for various applications, including drug development and material science.

The chemical structure of 3-[3-Fluoro-2-(trifluoromethyl)phenyl]propanoic acid consists of a propionic acid backbone attached to a substituted benzene ring. The presence of the fluorine atom and the trifluoromethyl group imparts unique electronic and steric properties to the molecule. These properties contribute to its stability, solubility, and reactivity, which are crucial factors in its potential applications.

In recent years, the study of fluorinated compounds has seen significant advancements due to their unique properties and wide-ranging applications. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, making them valuable in the design of pharmaceuticals. The trifluoromethyl group, in particular, is a common functional group in drug discovery due to its ability to improve pharmacokinetic properties and reduce toxicity.

The synthesis of 3-[3-Fluoro-2-(trifluoromethyl)phenyl]propanoic acid can be achieved through various methods, including transition metal-catalyzed reactions and electrophilic aromatic substitution. One common approach involves the coupling of a fluorinated aryl halide with a propionic acid derivative using palladium catalysts. This method offers high yields and good selectivity, making it suitable for large-scale production.

In the context of pharmaceutical research, 3-[3-Fluoro-2-(trifluoromethyl)phenyl]propanoic acid has shown promise as a lead compound for the development of new drugs. Its ability to modulate specific biological targets, such as enzymes and receptors, has been explored in several studies. For instance, recent research has demonstrated that this compound can inhibit certain kinases involved in cancer pathways, suggesting its potential as an anticancer agent.

Beyond its pharmaceutical applications, 3-[3-Fluoro-2-(trifluoromethyl)phenyl]propanoic acid has also found use in material science. The presence of the fluorine atoms imparts hydrophobic and oleophobic properties to materials, making them suitable for surface coatings and lubricants. Additionally, the compound's thermal stability and chemical resistance make it an attractive candidate for high-performance materials used in electronics and aerospace industries.

The physical properties of 3-[3-Fluoro-2-(trifluoromethyl)phenyl]propanoic acid, such as its melting point, boiling point, and solubility in various solvents, have been extensively studied. These properties are crucial for optimizing its use in different applications. For example, its solubility in polar solvents like water and ethanol makes it suitable for formulation into solutions or suspensions for drug delivery systems.

In conclusion, 3-[3-Fluoro-2-(trifluoromethyl)phenyl]propanoic acid (CAS No. 1202577-93-2) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.